5-(2-chlorophenyl)-2-methyl-3-thioxo-2,3,5,6,11,11a-hexahydro-1H-imidazo[1',5':1,6]pyrido[3,4-b]indol-1-one

• IUPAC Name: 10-(2-chlorophenyl)-13-methyl-12-sulfanylidene-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraen-14-one
• InChI: InChI=1S/C20H16ClN3OS/c1-23-19(25)16-10-13-11-6-3-5-9-15(11)22-17(13)18(24(16)20(23)26)12-7-2-4-8-14(12)21/h2-9,16,18,22H,10H2,1H3
• InChI Key: KVQBNMPQHYAVMX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2CC3=C(C(N2C1=S)C4=CC=CC=C4Cl)NC5=CC=CC=C35
• Molecular Formula: C20H16ClN3OS
• Molecular Weight: 381.9 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves intricate steps, which may vary based on the specific research study. Researchers have explored various synthetic routes to access pyrazole derivatives. Notably, pyrazoles are versatile scaffolds with diverse pharmacological activities. Further details on the specific synthetic methods used for this compound would require a thorough review of relevant literature.

Physical And Chemical Properties Analysis

• Melting Point : The compound’s melting point is approximately 211–213°C.

Mechanism of Action

Understanding the compound’s mechanism of action involves exploring its interactions with biological targets. Literature suggests that pyrazole derivatives exhibit a wide range of pharmacological activities, including anti-inflammatory, antibacterial, antifungal, anticancer, and antioxidant effects. Investigating its binding to specific receptors or enzymes would shed light on its therapeutic potential.

Future Directions

: Karrouchi, K., Radi, S., Ramli, Y., Taoufik, J., Mabkhot, Y. N., Al-aizari, F. A., & Ansar, M. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. DOI: 10.3390/molecules23010134